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Compound of Interest

Compound Name: 1,1-Dimethoxycyclopentane

Cat. No.: B1348547 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

1,1-Dimethoxycyclopentane (CAS No. 931-94-2). The information is compiled from multiple

safety data sheets and chemical databases to ensure a thorough understanding of the

substance's properties and associated hazards. This guide is intended for laboratory personnel

and professionals who handle this chemical.

Section 1: Chemical Identification
IUPAC Name: 1,1-dimethoxycyclopentane[1]

Synonyms: Cyclopentanone Dimethylketal, Cyclopentanone dimethyl acetal[1][2][3]

CAS Number: 931-94-2[1][2][4][5][6][7]

Molecular Formula: C₇H₁₄O₂[1][3][7]

Appearance: Colorless to almost colorless clear liquid[2][3][5]

Section 2: Physical and Chemical Properties
The physical and chemical properties of 1,1-Dimethoxycyclopentane are crucial for

understanding its behavior and potential hazards under various laboratory conditions.
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Property Value Source

Molecular Weight 130.18 g/mol [1]

Purity >96.0% (GC) [2][3]

Enthalpy of Vaporization 44.50 ± 0.30 kJ/mol [8]

Enthalpy of Formation (Liquid) -444.00 ± 1.00 kJ/mol [8]

Octanol/Water Partition Coeff. 1.550 (logP) [8]

Section 3: Hazard Identification and Classification
1,1-Dimethoxycyclopentane is classified as a hazardous substance under the Globally

Harmonized System (GHS).[1] It is a highly flammable liquid and vapor, is harmful if swallowed,

and causes serious eye damage.[1]

Hazard Class GHS Category Hazard Statement

Flammable Liquids Category 2
H225: Highly flammable liquid

and vapor[1][2]

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]

Serious Eye Damage Category 1
H318: Causes serious eye

damage[1]

The following diagram illustrates the hazard communication workflow, from GHS pictograms to

the corresponding hazard statements and essential precautionary measures.

Caption: GHS Hazard Communication Workflow for 1,1-Dimethoxycyclopentane.

Section 4: Handling and Storage
Precautions for Safe Handling
Proper handling techniques are essential to minimize exposure and prevent accidents.

Avoid contact with skin, eyes, and clothing.[9]
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Ensure adequate ventilation, preferably with local exhaust.[4][9]

Keep the container tightly closed when not in use.[2][10]

Keep away from all sources of ignition, including heat, sparks, and open flames.[9][10] No

smoking.[9]

Use explosion-proof electrical, ventilating, and lighting equipment.[2]

Take precautionary measures against static discharge. Ground and bond containers and

receiving equipment.[2][9]

Use only non-sparking tools.[2][10]

Wash hands and face thoroughly after handling.[9][11]

Conditions for Safe Storage
Store in a cool, well-ventilated place.[5]

Keep the container tightly closed.[2][10]

Store away from incompatible materials such as oxidizing agents.[5]

Section 5: Exposure Controls and Personal
Protection
Engineering Controls

Use adequate ventilation to keep airborne concentrations low. Ensure eyewash stations and

safety showers are close to the workstation.[11]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical. The following flowchart provides guidance on

selecting PPE based on the handling task.
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What is the handling task?

Routine Use / Small Quantities

 Minor 

Bulk Transfer / Risk of Splash

 Major 

Minimum PPE:
- Safety glasses with side shields

- Nitrile gloves
- Flame-retardant lab coat

Enhanced PPE:
- Chemical safety goggles

- Face shield
- Chemical-resistant gloves

- Flame-retardant apron/coveralls

Consider Respiratory Protection if
ventilation is inadequate.

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) Selection Flowchart.

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.

[11]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[4]

[11]

Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA-approved respirator.

Section 6: First-Aid Measures
If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. Get

medical advice if you feel unwell.[9]

In Case of Skin Contact: Take off immediately all contaminated clothing. Rinse skin with

water or shower.[2] If skin irritation occurs, get medical advice.[9]
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In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing.[1] Get medical attention.[9]

If Swallowed: Rinse mouth.[9] Call a POISON CENTER or doctor if you feel unwell.[11]

Section 7: Fire-Fighting Measures
Suitable Extinguishing Media: Use dry sand, dry chemical, alcohol-resistant foam, or carbon

dioxide (CO₂).[9][12]

Specific Hazards: The product is a highly flammable liquid and vapor.[1][2][5][10] Vapors can

accumulate in low areas and may form explosive concentrations.[12] Thermal decomposition

can lead to the release of irritating gases and vapors, such as carbon monoxide and carbon

dioxide.[11]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[11][12]

Section 8: Accidental Release Measures
Experimental Protocol for Spill Cleanup
A systematic approach is required to safely manage a spill of 1,1-Dimethoxycyclopentane.

Immediate Isolation and Ventilation:

Remove all sources of ignition immediately (no smoking, flares, sparks, or flames in the

immediate area).[4][12]

Ensure adequate ventilation.[4]

Evacuate non-essential personnel from the area.[9]

Don Personal Protective Equipment (PPE):

Wear chemical-resistant gloves, safety goggles or a face shield, and a lab coat or apron. If

vapors are significant, use respiratory protection.[4]

Containment:
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Prevent the spill from spreading and from entering drains.[9][12]

Use a non-combustible absorbent material like sand, earth, or vermiculite to contain the

spillage.

Cleanup and Collection:

Collect the spilled material and absorbent into a suitable, sealed container for disposal.[12]

Use non-sparking tools for this process.

Disposal:

Dispose of the contents and container to an approved waste disposal plant in accordance

with local, state, and federal regulations.[9]

The following diagram outlines the logical workflow for responding to an accidental spill.

Spill Detected

1. Remove Ignition Sources
& Ensure Ventilation

2. Don Appropriate PPE

3. Contain Spill with
Non-Combustible Absorbent

4. Collect Residue with
Non-Sparking Tools

5. Place in Sealed Container
for Disposal

Dispose as Hazardous Waste
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Caption: Logical Workflow for Spill Response Protocol.

Section 9: Stability and Reactivity
Reactivity: No specific data is available, but it is expected to be reactive with oxidizing

agents.

Chemical Stability: Stable under recommended storage conditions.

Incompatible Materials: Strong oxidizing agents.[5][11]

Conditions to Avoid: Heat, flames, sparks, and static discharge.[9]

Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide

(CO) and carbon dioxide (CO₂).[11]

Section 10: Toxicological Information
Acute Oral Toxicity: Classified as harmful if swallowed (Acute Toxicity, Category 4).[1][4]

Skin Corrosion/Irritation: May cause skin irritation upon prolonged contact.

Serious Eye Damage/Irritation: Causes serious eye damage (Category 1).[1][4] Direct

contact can result in irreversible damage.

Other Hazards: No other specific toxicological data such as carcinogenicity, mutagenicity, or

reproductive toxicity were identified in the provided search results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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